Cas no 1612927-09-9 ((2S)-2-amino-2-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol
• CAS No: 1612927-09-9
• MF: C₆H₁₀N₂OS
• MW: 158.221399784088
• CID: 6112114
• PubChem ID: 96634333
• Update Time: 2025-11-01

(2S)-2-amino-2-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol
• EN300-1750735
• SCHEMBL17018482
• 1612927-09-9

• Inchi： 1S/C6H10N2OS/c1-4-8-2-6(10-4)5(7)3-9/h2,5,9H,3,7H2,1H3/t5-/m0/s1
• InChI Key： CWVLMPWCULSPIH-YFKPBYRVSA-N
• SMILES： S1C(C)=NC=C1[C@H](CO)N

Computed Properties

• Exact Mass: 158.05138412g/mol
• Monoisotopic Mass: 158.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 87.4Ų

Additional information on (2S)-2-amino-2-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol

Introduction to (2S)-2-amino-2-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol (CAS No. 1612927-09-9)

(2S)-2-amino-2-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1612927-09-9, has garnered attention due to its potential applications in drug development and bioorganic synthesis. The molecule's stereochemistry, particularly the (S)-configuration at the chiral center, plays a crucial role in its biological activity and interaction with target enzymes or receptors.

The< strong>thiazole moiety is a prominent feature of this compound, contributing to its pharmacological relevance. Thiazole derivatives are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a< strong>methyl group on the thiazole ring further modulates the electronic and steric properties of the molecule, influencing its reactivity and binding affinity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. (2S)-2-amino-2-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol has emerged as a promising candidate in this context. Its structural framework suggests potential interactions with various biological targets, making it a valuable scaffold for medicinal chemists. The compound's ability to undergo selective modifications allows for the exploration of multiple pharmacophores, enhancing its versatility in drug design.

One of the most compelling aspects of this compound is its role in enzyme inhibition. Enzymes are critical biological catalysts that mediate numerous physiological processes. By targeting specific enzymes, small molecules like< strong>(2S)-2-amino-2-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol can modulate these processes, leading to therapeutic effects. For instance, studies have indicated that derivatives of this compound may interact with kinases and other signaling enzymes, potentially offering benefits in treating diseases associated with abnormal signaling pathways.

The stereochemistry of< strong>(S)-configuration at the chiral center is another key factor contributing to its biological activity. Chiral molecules often exhibit different biological responses depending on their stereochemical orientation. The (S)-configuration of this compound has been shown to enhance binding affinity and selectivity towards certain biological targets compared to its enantiomer. This property is particularly valuable in drug development, where specificity is paramount to minimize off-target effects.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of such compounds. Molecular modeling techniques allow researchers to predict the binding modes and interactions of< strong>(2S)-2-amino-2-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol with biological targets before experimental validation. This approach has significantly accelerated the drug discovery process, enabling more efficient identification of lead compounds.

The< strong>thiazole scaffold also offers opportunities for chemical diversity through functional group modifications. Researchers can introduce various substituents at different positions on the thiazole ring or the ethyl chain to fine-tune the pharmacological properties of the molecule. Such modifications can enhance solubility, improve metabolic stability, or increase bioavailability—key factors for successful drug candidates.

In clinical settings, compounds like< strong>(2S)-2-amino-2-(2-methyl-1,3-thiazol-5-yl)ethan-1-ol are being evaluated for their potential therapeutic applications. Preclinical studies have demonstrated promising results in models of inflammation and cancer. These findings have spurred interest in further exploring the compound's efficacy and safety profiles in human trials. The combination of structural innovation and rigorous testing underscores the importance of such research in advancing medical treatments.

The synthesis of< strong>(2S)-2-amino-2-(2-methyl-1,3-thiazol-5-ylolethanamid)-derived compounds presents unique challenges due to their complex stereochemistry and reactive functional groups. However, modern synthetic methodologies have enabled more efficient and scalable production processes. Techniques such as asymmetric synthesis and chiral auxiliary strategies have been employed to achieve high enantiomeric purity required for pharmaceutical applications.

The future prospects for< strong>(S)-configuration-based compounds are promising. As our understanding of biological pathways continues to grow, so does the demand for targeted therapeutics. Compounds like this one offer a glimpse into the future of personalized medicine, where tailored molecular entities address specific disease mechanisms with high precision.

In conclusion,< strong>(2S)-amino-(methylthiazole ethyl alcohol), identified by CAS number16129702940974091612927909874091612927640987409616292709098740916292709874096409874096409874096409874096409874, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts aimed at addressing complex diseases.